N-(3-acetamidophenyl)-2-((4-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(3-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H24N4O3S2/c1-14-7-8-20(15(2)9-14)27-21(29)11-19-12-31-23(26-19)32-13-22(30)25-18-6-4-5-17(10-18)24-16(3)28/h4-10,12H,11,13H2,1-3H3,(H,24,28)(H,25,30)(H,27,29)
• InChI Key: MISIMIJNUSHBAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=CC(=C3)NC(=O)C)C
• Molecular Formula: C23H24N4O3S2
• Molecular Weight: 468.6 g/mol

Description

N-(3-acetamidophenyl)-2-((4-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H24N4O3S2 and its molecular weight is 468.59. The purity is usually 95%.
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Scientific Research Applications

Optoelectronic Properties and Applications

Thiazole-based compounds, including those similar to the given chemical structure, have been explored for their optoelectronic properties. A study by Camurlu and Guven (2015) synthesized thiazole-containing monomers and investigated the optoelectronic properties of the resultant conducting polymers. The polymers exhibited promising optical band gaps and switching times, suggesting their potential application in optoelectronic devices (Camurlu & Guven, 2015).

Antitumor Activity

Several derivatives of thiazole-based compounds have been synthesized and evaluated for their antitumor activities. Yurttaş et al. (2015) reported the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with significant antitumor activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015). Similarly, Duran and Demirayak (2012) synthesized thiazole-based acetamide derivatives, some of which showed high activity against melanoma-type cell lines (Duran & Demirayak, 2012).

Antimicrobial and Antibacterial Activity

The antimicrobial and antibacterial properties of thiazole-based acetamides have been a subject of interest. Mistry et al. (2009) synthesized novel thiazolidinone and acetidinone derivatives and screened them for antimicrobial activity, establishing the potential of such compounds in combating various microorganisms (Mistry, Desai, & Intwala, 2009). Singh and Vedic (2015) also prepared a series of thiazole derivatives and evaluated their antimicrobial activity, comparing them with standard drugs against different bacteria and fungi (Singh & Vedic, 2015).

Mechanism of Action

Thiazoles

This compound contains a thiazole ring, which is a type of heterocyclic compound that includes a five-membered ring with one sulfur atom and one nitrogen atom . Thiazoles are found in many biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs . They are known to interact with various biological targets and can have diverse effects depending on their specific structures and substituents .